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Compound of Interest

Compound Name: GSK481

CAS No.: 1622849-58-4

Cat. No.: B607844

Get Quote

These application notes provide a comprehensive guide for researchers, scientists, and drug

development professionals on the use of GSK481, a potent and specific inhibitor of Receptor-

Interacting Protein Kinase 1 (RIPK1), in the study of necroptosis. It is crucial to understand that

GSK481 is an inhibitor, not an inducer, of necroptosis. Therefore, the following protocols detail

its application to confirm the involvement of RIPK1-mediated necroptosis in experimental

systems.

Principle of Method
Necroptosis is a regulated form of necrotic cell death that is critically dependent on the kinase

activities of RIPK1 and RIPK3, and the subsequent activation of the pseudokinase Mixed

Lineage Kinase Domain-Like protein (MLKL).[1][2] This pathway can be initiated by stimuli such

as Tumor Necrosis Factor-alpha (TNFα) when caspase-8, a key apoptotic protein, is inhibited.

[3] GSK481 is a specific inhibitor of RIPK1 kinase activity.[4] Its application in cell culture allows

for the dissection of the necroptotic signaling pathway. If a specific stimulus induces cell death

that can be prevented by pre-treatment with GSK481, it strongly indicates that the cell death is,

at least in part, mediated by RIPK1 kinase-dependent necroptosis. GSK481 is particularly

effective in primate and human cells.[1][5]
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Signaling Pathway of TNFα-Induced Necroptosis
and GSK481 Inhibition
The following diagram illustrates the signaling cascade leading to necroptosis upon TNFα

stimulation in the presence of a pan-caspase inhibitor, and the point of intervention for

GSK481.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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